Cas no 2137845-54-4 (1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl-)

• Product Name: 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl-
• CAS No: 2137845-54-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5258577
• PubChem ID: 165441386
• Update Time: 2025-06-10

1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl-
• 2137845-54-4
• EN300-381459
• 1-cyclopropyl-1-(1-ethyl-1H-imidazol-5-yl)ethan-1-amine

• Inchi： 1S/C10H17N3/c1-3-13-7-12-6-9(13)10(2,11)8-4-5-8/h6-8H,3-5,11H2,1-2H3
• InChI Key： MFCQLMUXCDJGHS-UHFFFAOYSA-N
• SMILES： C1N(CC)C(C(C2CC2)(C)N)=CN=1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 343.4±17.0 °C(Predicted)
• pka: 10.10±0.50(Predicted)

Additional information on 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl-

Comprehensive Overview of 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl- (CAS No. 2137845-54-4)

The compound 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl- (CAS No. 2137845-54-4) is a specialized organic molecule featuring a unique imidazole core structure with a cyclopropyl and ethyl-methyl substitution pattern. This structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research. The presence of the imidazole ring, a well-known pharmacophore, suggests potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

Recent advancements in heterocyclic chemistry have highlighted the importance of imidazole derivatives due to their versatility and bioactivity. Researchers are increasingly focusing on α-cyclopropyl and α-methyl substitutions to enhance metabolic stability and selectivity in drug candidates. The compound’s CAS No. 2137845-54-4 has been cited in several patents, indicating its relevance in proprietary formulations. Its potential as a building block for small-molecule therapeutics aligns with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, the synthesis of 1H-Imidazole-5-methanamine derivatives has garnered attention for minimizing waste and improving atom economy. The cyclopropyl group is particularly noteworthy for its ability to modulate lipophilicity and conformational rigidity, traits highly valued in modern drug design. This compound’s structural features make it a candidate for exploring structure-activity relationships (SAR) in medicinal chemistry, a topic frequently searched by professionals in the field.

The rise of AI-driven drug discovery has further amplified interest in such compounds, as computational models predict their interactions with biological targets. Searches for imidazole-based scaffolds and CAS No. 2137845-54-4 have surged in scientific databases, reflecting its potential in high-throughput screening campaigns. Additionally, its applicability in crop protection formulations underscores its dual utility in life sciences, addressing both human health and agricultural productivity.

From a regulatory perspective, the compound’s non-hazardous profile ensures compliance with global safety standards, making it a viable candidate for commercial development. Its synthetic accessibility and functional group compatibility further enhance its appeal to chemists and formulators. As the industry shifts toward sustainable chemistry, this compound exemplifies how innovative design can meet both efficacy and environmental goals.

In summary, 1H-Imidazole-5-methanamine, α-cyclopropyl-1-ethyl-α-methyl- (CAS No. 2137845-54-4) represents a convergence of cutting-edge chemistry and practical applications. Its role in advancing drug discovery, agrochemical innovation, and green synthesis positions it as a compound of enduring relevance in the scientific community.